Cas no 64113-91-3 (Tert-Butyl 2-aminobenzoate)

• Product Name: Tert-Butyl 2-aminobenzoate
• CAS No: 64113-91-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD03095523
• CID: 58129
• PubChem ID: 24846755
• Update Time: 2025-04-18

Tert-Butyl 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-aminobenzoate
• N-butyl o-aminobenzoate
• TERT-BUTYL ANTHRANILATE
• 2-amino benzoic acid t-butyl ester
• 2-aminobenzoic acid tert-butyl ester
• t-butyl 2-aminobenzoate
• t-Butyl anthranilate
• tert-butyl 2-azanylbenzoate
• HDXMPGOKFMBDHJ-UHFFFAOYSA-N
• Benzoic acid, 2-amino-, 1,1-dimethylethyl ester
• 1,1-dimethylethyl aminobenzoate
• 1,1-dimethylethyl 2-aminobenzoate
• Anthranilic acid, tert.-butyl ester
• AB1268
• 9818AB
• 2
• MFCD03095523
• tert-Butyl 2-aminobenzoate, >=97.0%
• FT-0694876
• CS-W015770
• DTXSID10392403
• 2-amino-benzoic acid tert-butyl ester
• TERT-BUTYL2-AMINOBENZOATE
• SCHEMBL171563
• 64113-91-3
• SY118844
• AKOS010135391
• A834644
• DS-18540
• DA-41822
• Tert-Butyl 2-aminobenzoate

• MDL： MFCD03095523
• Inchi： 1S/C11H15NO2/c1-11(2,3)14-10(13)8-6-4-5-7-9(8)12/h4-7H,12H2,1-3H3
• InChI Key： HDXMPGOKFMBDHJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Dark brown liquid
• Density: 1.06 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 284.1±13.0 °C at 760 mmHg
• Flash Point: 142.6±17.4 °C
• Refractive Index: n20/D 1.540
• PSA: 52.32000
• LogP: 2.80530
• Solubility: Not available
• Sensitiveness: Sensitive to humidity

Tert-Butyl 2-aminobenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters